Cas no 1724-17-0 (Methyl oleanolate)

Methyl oleanolate structure

Product Name:Methyl oleanolate

CAS No:1724-17-0

Molecular Formula:C₃₁H₅₀O₃

Molecular Weight:470.7269

MDL:MFCD00017382

CID:41889

PubChem ID:92900

Methyl oleanolate Properties

Names and Identifiers

- Methyl oleanolate
- Oleanolic acid methyl ester
- Methyl (3beta)-3-hydroxyolean-12-en-28-oate
- 3-Hydroxy-(3β)-olean-12-en-28-oic acid methyl ester
- methyl (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
- OLEANOLIC ACID METHYL ESTER(AS)
- (4aS,6aS,6bR,10S,12aR)-methyl 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate
- EINECS 217-029-1
- methyl oleanate
- methyl oleanoate
- Oleanolic acid methylester
- Oleanolic acid, methyl ester
- methyl 3-hydroxyolean-12-en-28-oate
- (2R,5S,8R,9S,10S,13R,14S,17R)-2-bromo-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
- (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-Methyl10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate
- (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-Methyl 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate
- CS-14414
- Oleanolic acid methyl ester; Virgaureagenin B methyl ester
- DTXSID50938142
- BDBM50242287
- AKOS016036260
- NS00047746
- Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3beta)-
- CHEMBL487412
- 1724-17-0
- CS-M3610
- Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3b)-
- MFCD00017382
- SCHEMBL2871108
- OLEANOLIC ACID METHYLESTER with HPLC
- Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3.beta.)-
- A811413
- oleanolic acid methyl ester
- +Expand
- MDL： MFCD00017382
- InChIKey： BTXWOKJOAGWCSN-JBYJGCOVSA-N
- Inchi： 1S/C31H50O3/c1-26(2)15-17-31(25(33)34-8)18-16-29(6)20(21(31)19-26)9-10-23-28(5)13-12-24(32)27(3,4)22(28)11-14-30(23,29)7/h9,21-24,32H,10-19H2,1-8H3/t21-,22-,23+,24-,28-,29+,30+,31-/m0/s1
- SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)OC([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

Exact Mass: 470.37600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 470.37599545g/mol
Heavy Atom Count: 34
Complexity: 900
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.8
Topological Polar Surface Area: 46.5

Experimental Properties

LogP: 7.32200
PSA: 46.53000
Melting Point: 200-205°C

Methyl oleanolate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB167721-10 mg	Oleanolic acid methyl ester; 99%	1724-17-0		10 mg	€134.00	2023-07-20
Chemenu	CM360796-10mg	Methyl oleanolate	1724-17-0	95%+	10mg	$***	2023-03-30
ChemScence	CS-M3610-10mg	Methyl oleanolate	1724-17-0		10mg	$80.0	2022-04-27
eNovation Chemicals LLC	D772645-10mg	Olean-12-en-28-oic acid, 3-hydroxy-, methyl ester, (3b)-	1724-17-0	98%	10mg	$175	2022-09-11
TargetMol Chemicals	TN6997-10 mg	Methyl oleanolate	1724-17-0	98%	10mg	￥ 1,710
TRC	M330138-1mg	Methyl Oleanolate	1724-17-0		1mg	$ 64.00	2023-04-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M78230-10mg	Methyl oleanolate	1724-17-0		10mg	¥1418.0	2021-09-08
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_143024-10mg	3-Hydroxy-(3-beta)-olean-12-en-28-oic acid methyl ester, 97%	1724-17-0	97%	10mg	¥1569.00

Methyl oleanolate Suppliers

SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:1724-17-0)

MR./MRS.:JIANG KUN 1 3 8 1 6 0 0 9 1 6 1

Phone:13816009161

Email:info@zzsrm.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1724-17-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Methyl oleanolate Related Literature

1. Wood saponins. Part I. A preliminary investigation of the saponins from morabukea [Mora gonggrijpii(Kleinh.) sandwith]

R. A. Laidlaw J. Chem. Soc. 1954 752
2. Index of subjects, 1951

J. Chem. Soc. 1951 3555
3. Protonated montmorillonite-mediated highly specific isomerization of oleanolic acid esters: application to the synthesis of Δ13(18)-CDDO-Me

Dongyin Chen,Pu Zhang,Yan Sun,Pengfei Wang,Can Zhang,Lingyi Kong,Ji Zhang,Hongbin Sun,Xiaoan Wen Org. Biomol. Chem. 2016 14 11154
4. 60. Triterpenoids. Part I. Morolic acid, a new triterpenoid sapogenin

D. H. R. Barton,C. J. W. Brooks J. Chem. Soc. 1951 257
5. Anticancer effect of A-ring or/and C-ring modified oleanolic acid derivatives on KB, MCF-7 and HeLa cell lines

Barbara Bednarczyk–Cwynar,Lucjusz Zaprutko,Piotr Ruszkowski,Bogus?aw H?adoń Org. Biomol. Chem. 2012 10 2201
6. Triterpenoids. Part XV. The constitution of icterogenin, a physiologically active triterpenoid

D. H. R. Barton,P. de Mayo J. Chem. Soc. 1954 887
7. Triple-negative breast cancer suppressive activities, antioxidants and pharmacophore model of new acylated rhamnopyranoses from Premna odorata

Abeer H. Elmaidomy,Rabab Mohammed,Asmsaa I. Owis,Mona H. Hetta,Asmaa M. AboulMagd,Abu Bakar Siddique,Usama Ramadan Abdelmohsen,Mostafa E. Rateb,Khalid A. El Sayed,Hossam M. Hassan RSC Adv. 2020 10 10584
8. Index of subjects, 1940

J. Chem. Soc. 1940 1586
9. Index of subjects, 1942

J. Chem. Soc. 1942 764
10. 18. Triterpenoids. Part V. Some relative configurations in rings C, D, and E of the β-amyrin and the lupeol group of triterpenoids

D. H. R. Barton,N. J. Holness J. Chem. Soc. 1952 78

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